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Compound of Interest

Compound Name: Formanilide

Formanilide: Physicochemical Properties

For immediate release

This technical guide provides the fundamental physicochemical properties of formanilide, a
key organic compound utilized in various research and development applications. The data
presented herein is intended for researchers, scientists, and drug development professionals.

Chemical Identity and Molecular Properties

Formanilide, also known as N-phenylformamide, is an amide derived from formic acid and
aniline.[1] Its chemical structure and properties are fundamental to its role as a synthetic
intermediate.[2]

The key quantitative properties of formanilide are summarized in the table below.

Property Value Source
Molecular Formula C7H/NO [L11[3][4]1[5]
Molecular Weight 121.14 g/mol [1114]
Exact Mass 121.052763847 Da [31[4]

Determination of Molecular Weight

Experimental Protocol:
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The molecular weight of a compound is a fundamental property derived from its chemical
formula. The value is calculated by summing the atomic weights of each constituent atom. For
formanilide (C7H7NO), the calculation is as follows:

Carbon (C): 7 atoms x 12.011 amu/atom = 84.077 amu

Hydrogen (H): 7 atoms x 1.008 amu/atom = 7.056 amu

Nitrogen (N): 1 atom x 14.007 amu/atom = 14.007 amu

Oxygen (O): 1 atom x 15.999 amu/atom = 15.999 amu
Total Molecular Weight: 84.077 + 7.056 + 14.007 + 15.999 = 121.139 amu ( g/mol )[2][3]

This calculated value is consistent with experimentally determined values and those reported in
chemical literature.[1][4][6]

Elemental Composition

The following diagram illustrates the elemental composition of formanilide as defined by its
molecular formula.

Formanilide (C7H7NO)

Molecular Formula

7 atoms / atom&l atom 1 atom

Constituent Elemexts

Hydrogen (H)
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Elemental composition of formanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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